Tioclomarol
Tioclomarol
Tioclomarol is a hydroxycoumarin.
Brand Name:
Vulcanchem
CAS No.:
22619-35-8
VCID:
VC0120847
InChI:
InChI=1S/C22H16Cl2O4S/c23-13-7-5-12(6-8-13)16(25)11-15(18-9-10-19(24)29-18)20-21(26)14-3-1-2-4-17(14)28-22(20)27/h1-10,15-16,25-26H,11H2
SMILES:
C1=CC=C2C(=C1)C(=C(C(=O)O2)C(CC(C3=CC=C(C=C3)Cl)O)C4=CC=C(S4)Cl)O
Molecular Formula:
C22H16Cl2O4S
Molecular Weight:
447.3 g/mol
Tioclomarol
CAS No.: 22619-35-8
Cat. No.: VC0120847
Molecular Formula: C22H16Cl2O4S
Molecular Weight: 447.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tioclomarol is a hydroxycoumarin. |
|---|---|
| CAS No. | 22619-35-8 |
| Molecular Formula | C22H16Cl2O4S |
| Molecular Weight | 447.3 g/mol |
| IUPAC Name | 3-[3-(4-chlorophenyl)-1-(5-chlorothiophen-2-yl)-3-hydroxypropyl]-4-hydroxychromen-2-one |
| Standard InChI | InChI=1S/C22H16Cl2O4S/c23-13-7-5-12(6-8-13)16(25)11-15(18-9-10-19(24)29-18)20-21(26)14-3-1-2-4-17(14)28-22(20)27/h1-10,15-16,25-26H,11H2 |
| Standard InChI Key | WRGOVNKNTPWHLZ-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=C(C(=O)O2)C(CC(C3=CC=C(C=C3)Cl)O)C4=CC=C(S4)Cl)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=C(C(=O)O2)C(CC(C3=CC=C(C=C3)Cl)O)C4=CC=C(S4)Cl)O |
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